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Compound of Interest

Compound Name: 5-Bromo-2-iodopyrimidine

Cat. No.: B048921

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-iodopyrimidine is a key heterocyclic building block in medicinal chemistry and
organic synthesis, prized for its utility in constructing complex molecular architectures through
selective cross-coupling reactions. This technical guide provides a comprehensive overview of
the safety, handling, and physicochemical properties of 5-Bromo-2-iodopyrimidine. It is
intended to equip researchers, scientists, and drug development professionals with the
essential knowledge to handle this compound responsibly and effectively in a laboratory
setting. This document includes detailed safety protocols, emergency procedures, and a
representative experimental workflow for its application in Suzuki-Miyaura cross-coupling
reactions.

Physicochemical Properties

5-Bromo-2-iodopyrimidine is a white to tan crystalline powder.[1] Its key physical and
chemical properties are summarized below, providing essential data for experimental design
and safety assessment.
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Property Value Reference(s)
CAS Number 183438-24-6 [2]

Molecular Formula CaH2BrIN2 [1]12]
Molecular Weight 284.88 g/mol [1]
Appearance White to tan crystalline powder  [1]

Melting Point 99-103 °C [1][3]

Boiling Point 341 °C at 760 mmHg [1]

Density 2.495 g/cm3 [1]

Flash Point 160 °C [1]

Vapor Pressure

0.000164 mmHg at 25 °C

[1]

Sensitivity

Light Sensitive

[1]

Hazard Identification and Safety Information

5-Bromo-2-iodopyrimidine is classified as a hazardous substance and requires careful
handling to avoid adverse health effects. It is harmful if swallowed, causes skin irritation, and
can cause serious eye damage.[2][4] The following table summarizes its GHS hazard
classifications.
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Hazard

. Code Description Reference(s)

Classification

Acute Toxicity, Oral H302 Harmful if swallowed [4]

Skin Irritation H315 Causes skin irritation [4]

) Causes serious eye
Serious Eye Damage H318 [4]
damage
Signal Word Danger [4]

GHSO05 (Corrosion),
Pictograms GHSO07 (Exclamation [4]
Mark)

Precautionary Statements:
e P264: Wash hands and face thoroughly after handling.[4]
o P280: Wear protective gloves, eye protection, and face protection.[4]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[4]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

e P332 + P313: If skin irritation occurs: Get medical advice/attention.[4]

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when working with 5-Bromo-2-
iodopyrimidine.

Engineering Controls:

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Coupling_with_5_Bromoindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Coupling_with_5_Bromoindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Coupling_with_5_Bromoindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Coupling_with_5_Bromoindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Coupling_with_5_Bromoindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Coupling_with_5_Bromoindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Coupling_with_5_Bromoindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Coupling_with_5_Bromoindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Coupling_with_5_Bromoindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Coupling_with_5_Bromoindole.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Miyaura_Coupling_with_5_Bromoindole.pdf
https://www.benchchem.com/product/b048921?utm_src=pdf-body
https://www.benchchem.com/product/b048921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust.[5]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5]

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent
skin contact.[4]

» Skin and Body Protection: A lab coat should be worn at all times. For tasks with a higher risk
of spillage, additional protective clothing may be necessary.[5]

o Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved N95 dust mask or higher-level respirator should be used.[4]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust.[5]

Wash hands thoroughly after handling, even if gloves were worn.[6]

Avoid the formation and dispersion of dust.[6]

Storage Conditions:

e Store in a cool, dry, and dark place.[6] The compound is light-sensitive.[1]

o Keep the container tightly closed to prevent moisture ingress and contamination.[6]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5]
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Emergency and First-Aid Procedures

In the event of exposure or accidental release, immediate and appropriate action is critical.

Exposure Route First-Aid Measures Reference(s)

Immediately rinse with plenty
of water, also under the

Eye Contact eyelids, for at least 15 minutes.  [5]
Seek immediate medical

attention.

Wash off immediately with
soap and plenty of water while
) removing all contaminated
Skin Contact _ (5]
clothing and shoes. Seek
medical attention if irritation

persists.

Remove to fresh air. If not
) breathing, give artificial
Inhalation o _ [5]
respiration. Seek medical

attention.

Clean mouth with water and
drink plenty of water

Ingestion afterwards. Do not induce [5]
vomiting. Seek immediate

medical attention.

Accidental Release Measures:

o Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE as
described in Section 3.[6]

o Containment and Cleanup: Carefully sweep up the spilled solid, taking care not to generate
dust.[6] Collect the material into a suitable, labeled container for disposal.[6]

o Environmental Precautions: Prevent the product from entering drains or waterways.[6]
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Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[5]
» Conditions to Avoid: Exposure to light and excess heat.
e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[5]

e Hazardous Decomposition Products: Under combustion, may produce carbon oxides (CO,
CO2), nitrogen oxides (NOx), hydrogen bromide (HBr), and hydrogen iodide (HI).

Disposal Considerations

Disposal of 5-Bromo-2-iodopyrimidine and its containers must be managed by a licensed
professional waste disposal service in accordance with all applicable local, state, and federal
regulations. Do not allow the material to be released into the environment.[2]

Experimental Protocol: Suzuki-Miyaura Cross-
Coupling

5-Bromo-2-iodopyrimidine is a versatile substrate for palladium-catalyzed cross-coupling
reactions. The carbon-iodine bond is significantly more reactive than the carbon-bromine bond,
allowing for selective functionalization at the C2 position. The following is a representative
protocol for a Suzuki-Miyaura reaction, which should be adapted and optimized for specific
substrates and desired outcomes.

Materials:

5-Bromo-2-iodopyrimidine

Arylboronic acid (1.1 - 1.5 equivalents)

Palladium catalyst (e.g., Pd(PPhs)s, 2-5 mol%)

Base (e.g., K2COs or Cs2CO0s, 2-3 equivalents)

Anhydrous, degassed solvent (e.g., 1,4-dioxane, DMF, or toluene)
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» Standard, flame-dried Schlenk glassware

 Inert gas supply (Argon or Nitrogen)

Procedure:

Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add 5-Bromo-2-
iodopyrimidine (1.0 equiv.), the arylboronic acid (1.2 equiv.), and the base (2.0 equiv.).

 Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon).
Repeat this cycle three times to ensure an oxygen-free atmosphere.

o Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium
catalyst (e.g., Pd(PPhs)s, 5 mol%). Subsequently, add the anhydrous, degassed solvent via
syringe.

o Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with
vigorous stirring.

o Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as
Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS),
until the starting material is consumed.

o Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an
organic solvent (e.g., ethyl acetate) and wash with water, followed by brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate (Na=S0Oa), filter, and
concentrate under reduced pressure. The crude product can then be purified by column
chromatography on silica gel to yield the desired 2-aryl-5-bromopyrimidine.

Visualization of Workflows
Safe Handling Workflow

The following diagram outlines the critical steps for safely handling 5-Bromo-2-iodopyrimidine
from receipt to disposal.
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Caption: Logical workflow for the safe handling of 5-Bromo-2-iodopyrimidine.
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Suzuki-Miyaura Catalytic Cycle

This diagram illustrates the key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling
reaction.

Oxidative

Addition RI-R?
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(Base)
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]
e 2. benchchem.com [benchchem.com]
e 3.rsc.org [rsc.org]

e 4. benchchem.com [benchchem.com]
e 5. mdpi.com [mdpi.com]

e 6. youtube.com [youtube.com]

 To cite this document: BenchChem. [5-Bromo-2-iodopyrimidine: A Technical Guide to Safe
Handling and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b048921#safety-and-handling-precautions-for-5-
bromo-2-iodopyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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